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Compound of Interest

Compound Name: SYN-UP

Cat. No.: B611098 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to SYN-UP®
SYN-UP® is a patented synthetic dipeptide derivative developed by dsm-firmenich that offers a

multi-faceted approach to improving skin health and resilience.[1] Its primary mechanism of

action involves the inhibition of plasmin and urokinase, enzymes that play a key role in the

degradation of the skin's extracellular matrix and the initiation of inflammatory cascades.[1][2]

By modulating these enzymatic activities, SYN-UP® helps to protect essential skin proteins,

strengthen the skin barrier, and maintain a healthy skin microbiome.[1][2]

INCI Name: Glycerin, Aqua, Benzylsulfonyl D-Seryl Homophenylalanine Amidinobenzamide

Acetate, Citric Acid, Sodium Hydroxide.[1][3]

Key Benefits:

Enhances skin barrier functionality.[2]

Combats skin dryness and reduces redness.[2]

Improves skin firmness and smoothness.[2]

Balances the skin microbiome.[1]

Reduces skin sensitivity and unpleasant sensations.[2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b611098?utm_src=pdf-interest
https://www.benchchem.com/product/b611098?utm_src=pdf-body
https://www.benchchem.com/product/b611098?utm_src=pdf-body
https://www.univarsolutions.com/syn-up-bt300-16219031
https://www.univarsolutions.com/syn-up-bt300-16219031
https://www.dsm-firmenich.com/en/businesses/perfumery-beauty/beauty-care/products/syn-up.html
https://www.benchchem.com/product/b611098?utm_src=pdf-body
https://www.univarsolutions.com/syn-up-bt300-16219031
https://www.dsm-firmenich.com/en/businesses/perfumery-beauty/beauty-care/products/syn-up.html
https://www.univarsolutions.com/syn-up-bt300-16219031
https://www.ulprospector.com/en/na/PersonalCare/Detail/473/647455/SYN-UP
https://www.dsm-firmenich.com/en/businesses/perfumery-beauty/beauty-care/products/syn-up.html
https://www.dsm-firmenich.com/en/businesses/perfumery-beauty/beauty-care/products/syn-up.html
https://www.dsm-firmenich.com/en/businesses/perfumery-beauty/beauty-care/products/syn-up.html
https://www.univarsolutions.com/syn-up-bt300-16219031
https://www.dsm-firmenich.com/en/businesses/perfumery-beauty/beauty-care/products/syn-up.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Action: The Role of Plasmin Inhibition
External stressors such as UV radiation and pollution can lead to an overproduction of plasmin

in the skin.[2] This serine protease triggers a cascade of detrimental effects, including the

activation of Matrix Metalloproteinases (MMPs) and the degradation of collagen, leading to

signs of aging, inflammation, and a compromised skin barrier.[2] SYN-UP® is designed to fit

perfectly into the active site of plasmin, effectively inhibiting its activity and mitigating its

downstream consequences.[2]
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Figure 1: SYN-UP® Mechanism of Action.

Data Presentation: Efficacy of SYN-UP®
The following tables summarize the quantitative data from in-vitro and in-vivo studies on the

active component of SYN-UP®, Amidinobenzyl Benzylsulfonyl D-Seryl

Homophenylalaninamide Acetate (ABSHA).

Table 1: In-Vitro Efficacy Data
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Parameter Test System Results

Plasmin Inhibition Enzymatic Assay
Dose-dependent inhibition of

plasmin activity.

Urokinase Inhibition Enzymatic Assay
Inhibition of urokinase activity.

[2]

MMP-9 Expression (UV-

induced)
Ex-vivo skin explants

Significant downregulation of

MMP-9 expression.

Collagen IV Degradation (UV-

induced)
Ex-vivo skin explants

Almost complete inhibition of

collagen IV degradation.

Collagen I Synthesis Dermal Fibroblasts
Increased collagen I synthesis.

[2]

Melanin Synthesis Epidermal Melanocytes
-58% reduction in intracellular

melanin.

Transglutaminase 1 (TGase1)

Upregulation
In-vitro model

Upregulation of TGase1, a key

enzyme for skin barrier

function.[2]

Pro-inflammatory Cytokine

Modulation
In-vitro model

Modulation of CXCL5 and IL-8

activities.[2][4]

Table 2: In-Vivo Clinical Study Results (8 weeks, 10 ppm ABSHA solution)

Skin Parameter Measurement Method Result (vs. Placebo)

Collagen Density Ultrasound
Significant increase in dermal

density.

Skin Elasticity Cutometer
Significant increase in skin

elasticity.

Wrinkle Volume (Forehead) Primos CR
Significant decrease in wrinkle

volume.

Wrinkle Volume (Crow's Feet) Primos CR
Significant decrease in wrinkle

volume.
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Experimental Protocols
Protocol for Preparation of an Oil-in-Water (O/W)
Emulsion with SYN-UP®
This protocol provides a starting point for creating a stable and effective cosmetic emulsion

incorporating SYN-UP®. Adjustments to the oil phase components, emulsifiers, and other

additives may be necessary to achieve the desired sensory properties and stability for your

specific application.
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Phase Preparation

Emulsification

Cooling & Final Additions

Phase A (Water Phase)
Combine water, glycerin, and any other water-soluble ingredients.

Heat to 75-80°C.

Add Phase B to Phase A with homogenization.

Phase B (Oil Phase)
Combine emollients, emulsifiers, and any other oil-soluble ingredients.

Heat to 75-80°C.

Homogenize for 3-5 minutes until a uniform emulsion is formed.

Begin cooling the emulsion with gentle stirring.

At <40°C, add Phase C (Cool-down Phase):
- SYN-UP®

- Preservatives
- Fragrance

- Other temperature-sensitive actives.

Adjust pH to the desired range (typically 5.5-6.5).

Continue stirring until the emulsion is cool and uniform.

Click to download full resolution via product page

Figure 2: O/W Emulsion Formulation Workflow.
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Table 3: Example Formulation - Revitalizing Skin Cream with SYN-UP®

Phase Ingredient Function % w/w

A Deionized Water Solvent q.s. to 100

Glycerin Humectant 3.00

Xanthan Gum Thickener 0.20

B
Cetearyl Alcohol (and)

Ceteareth-20
Emulsifier 5.00

Caprylic/Capric

Triglyceride
Emollient 8.00

Shea Butter Emollient 3.00

Dimethicone Emollient 1.00

C SYN-UP® Active Ingredient 1.00 - 3.00

Phenoxyethanol (and)

Ethylhexylglycerin
Preservative 1.00

Fragrance Fragrance 0.10

Citric Acid / Sodium

Hydroxide
pH Adjuster q.s.

Procedure:

Combine the ingredients of Phase A and heat to 75-80°C with stirring.

In a separate vessel, combine the ingredients of Phase B and heat to 75-80°C with stirring.

Add Phase B to Phase A under homogenization. Homogenize until the emulsion is uniform.

Begin cooling the emulsion with gentle stirring.

At a temperature below 40°C, add the ingredients of Phase C one by one, mixing well after

each addition.
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Adjust the pH to 5.5-6.5 with Citric Acid or Sodium Hydroxide solution.

Continue stirring until the cream is cool and uniform.

Protocol for Stability Testing of the Cosmetic Emulsion
To ensure the long-term quality and safety of the final product, a comprehensive stability testing

protocol is essential.

Storage Conditions

Evaluation Parameters

Testing Timeline (Accelerated)

Real-Time:
25°C ± 2°C / 60% RH ± 5% RH

Physical Properties:
- Appearance

- Color
- Odor
- pH

- Viscosity

Microbiological Stability:
- Total viable count

- Absence of pathogens

Packaging Compatibility:
- Interaction with container

- Weight loss

Accelerated:
40°C ± 2°C / 75% RH ± 5% RH

Freeze-Thaw Cycling:
-10°C to 25°C (3-5 cycles) Time 0

1 Month

2 Months

3 Months
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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